![molecular formula C12H9ClN4O2 B2962289 6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide CAS No. 2305514-81-0](/img/structure/B2962289.png)
6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide
Description
“6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide” is a derivative of pyridine . Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of 4-bromo acetophenone and vetraldehyde in ethanol and sodium hydroxide solution . The precursor 4-chloro 2-amino pyridine is prepared from picolinic acid hydrochloride which is first reacted with thionyl chloride and subsequently with water .Molecular Structure Analysis
The molecular structure of “6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide” is characterized by the presence of a pyridine ring, which is a six-membered ring with one nitrogen atom and two carbonyl groups . The empirical formula is C6H5ClN2O and the molecular weight is 156.57 .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can be used as a substrate in a Negishi coupling reaction with an arylzinc halide catalyzed by Pd-NHC . It can also undergo Ni (II)-catalyzed homo-coupling providing diamino-2,2′-bipyridine .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide” include a molecular weight of 156.57 . It is a solid compound .Future Directions
The future directions for “6-[(6-Chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide” could involve further exploration of its potential pharmacological effects . For instance, it could be investigated for its anti-inflammatory properties, given the known anti-inflammatory effects of structurally similar pyrimidines .
properties
IUPAC Name |
6-[(6-chloropyridine-2-carbonyl)amino]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN4O2/c13-9-5-1-4-8(15-9)12(19)17-10-6-2-3-7(16-10)11(14)18/h1-6H,(H2,14,18)(H,16,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAEJQNPQQPEKLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)NC(=O)C2=NC(=CC=C2)Cl)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(6-Chloropyridine-2-amido)pyridine-2-carboxamide | |
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